Cas no 1214900-52-3 (3-Chloro-5-hydroxyphenylboronic acid)
1214900-52-3 structure
Product Name:3-Chloro-5-hydroxyphenylboronic acid
CAS No:1214900-52-3
MF:C6H6BClO3
MW:172.374041080475
MDL:MFCD15143456
CID:835970
PubChem ID:53216311
Update Time:2025-04-19
3-Chloro-5-hydroxyphenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-5-hydroxybenzeneboronic acid
- (3-Chloro-5-hydroxyphenyl)boronic acid
- 3-CHLORO-5-HYDROXYPHENYLBORONIC ACID
- BNQINYYEZBLUKO-UHFFFAOYSA-N
- AB70644
- X1659
- Boronic acid, B-(3-chloro-5-hydroxyphenyl)-
- 1214900-52-3
- DTXSID40681559
- AKOS006332977
- DS-14253
- CS-0043765
- MFCD15143456
- DB-356994
- EN300-2566327
- (3-Chloro-5-hydroxyphenyl)boronicacid
- SY278146
- SCHEMBL2144215
- N12674
- 3-Chloro-5-hydroxyphenylboronic acid
-
- MDL： MFCD15143456
- Inchi： 1S/C6H6BClO3/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3,9-11H
- InChI Key： BNQINYYEZBLUKO-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=C(B(O)O)C=1)O
Computed Properties
- Exact Mass: 172.01000
- Monoisotopic Mass: 172.0098519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.7
Experimental Properties
- PSA: 60.69000
- LogP: -0.27460
3-Chloro-5-hydroxyphenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM136538-100mg |
(3-Chloro-5-hydroxyphenyl)boronic acid |
1214900-52-3 | 95+% | 100mg |
$83 | 2021-08-05 | |
| Chemenu | CM136538-250mg |
(3-Chloro-5-hydroxyphenyl)boronic acid |
1214900-52-3 | 95+% | 250mg |
$108 | 2021-08-05 | |
| Chemenu | CM136538-1g |
(3-Chloro-5-hydroxyphenyl)boronic acid |
1214900-52-3 | 95+% | 1g |
$272 | 2021-08-05 | |
| Chemenu | CM136538-5g |
(3-Chloro-5-hydroxyphenyl)boronic acid |
1214900-52-3 | 95+% | 5g |
$952 | 2021-08-05 | |
| Apollo Scientific | OR360937-250mg |
3-Chloro-5-hydroxyphenylboronic acid |
1214900-52-3 | 95+% | 250mg |
£50.00 | 2025-02-19 | |
| Chemenu | CM136538-100mg |
(3-Chloro-5-hydroxyphenyl)boronic acid |
1214900-52-3 | 95%+ | 100mg |
$56 | 2023-01-10 | |
| Chemenu | CM136538-250mg |
(3-Chloro-5-hydroxyphenyl)boronic acid |
1214900-52-3 | 95%+ | 250mg |
$94 | 2023-01-10 | |
| Chemenu | CM136538-1g |
(3-Chloro-5-hydroxyphenyl)boronic acid |
1214900-52-3 | 95%+ | 1g |
$244 | 2023-01-10 | |
| Chemenu | CM136538-5g |
(3-Chloro-5-hydroxyphenyl)boronic acid |
1214900-52-3 | 95%+ | 5g |
$901 | 2023-01-10 | |
| TRC | C421968-25mg |
3-Chloro-5-hydroxyphenylboronic acid |
1214900-52-3 | 25mg |
$64.00 | 2023-05-18 |
3-Chloro-5-hydroxyphenylboronic acid Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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